Cas no 17239-70-2 (Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI))
17239-70-2 structure
Product Name:Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI)
Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI)
- 2-[[3-(2,2-dicyanoethenyl)phenyl]methylidene]propanedinitrile
- (m-Phenylenedimethylidyne)dimalononitrile
- 2-cyano-3-[3-(2,2-dicyanovinyl)phenyl]acrylonitrile
- AC1L1FAS
- LS-88996
- MALONONITRILE, (m-PHENYLENEDIMETHYLIDYNE)DI-
- m-Xylylidene malononitrile
- NSC94275
- DTXSID30169275
- NSC 94275
- SCHEMBL5865768
- NSC-94275
- 17239-70-2
-
- Inchi: 1S/C14H6N4/c15-7-13(8-16)5-11-2-1-3-12(4-11)6-14(9-17)10-18/h1-6H
- InChI Key: PFCGCDSJVMFOLS-UHFFFAOYSA-N
- SMILES: N#C/C(/C#N)=C/C1C=CC=C(/C=C(\C#N)/C#N)C=1
Computed Properties
- Exact Mass: 230.05938
- Monoisotopic Mass: 230.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 95.16
- LogP: 2.54772
Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI) Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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